6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridin-5-one dihydrochloride, Mixture of diastereomers

• CAS No.: 2680542-40-7
• Molecular Formula: C8H16Cl2N2O
• Molecular Weight: 227.1

Description

6-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridin-5-one dihydrochloride, mixture of diastereomers, is a chemical compound with potential applications in various fields of science and industry. This compound is a mixture of diastereomers, meaning it contains two or more stereoisomers that are not mirror images of each other.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridin-5-one dihydrochloride typically involves multicomponent reactions. These reactions often require specific conditions such as controlled temperature, pressure, and the use of catalysts to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and advanced purification techniques to achieve high yields and purity. The process may also include steps to separate and purify the diastereomers.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed: The major products formed from these reactions can vary depending on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce alcohols.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridin-5-one dihydrochloride may be used to study enzyme inhibition or as a tool in molecular biology experiments.

Medicine: Potential medicinal applications include the development of new drugs. The compound's ability to interact with biological targets makes it a candidate for drug discovery and development.

Industry: In industry, this compound may be used in the production of specialty chemicals, pharmaceuticals, and other high-value products.

Mechanism of Action

The mechanism by which 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridin-5-one dihydrochloride exerts its effects involves its interaction with specific molecular targets. These interactions can modulate biological pathways, leading to desired therapeutic outcomes. The exact molecular targets and pathways involved would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• Pyrrolo[3,4-b]pyridin-5-ones: These compounds share a similar pyrrolopyridine core structure but differ in their substitution patterns.

• Pyrrolopyrazine derivatives: These compounds have a pyrrolopyrazine core and exhibit different biological activities compared to 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridin-5-one dihydrochloride.

Uniqueness: 6-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridin-5-one dihydrochloride is unique due to its specific substitution pattern and the presence of diastereomers. This combination of features can lead to distinct chemical and biological properties compared to similar compounds.